2-(6-chloro-3-(4-methylbenzoyl)-4-oxoquinolin-1(4H)-yl)-N-(o-tolyl)acetamide

• IUPAC Name: 2-[6-chloro-3-(4-methylbenzoyl)-4-oxoquinolin-1-yl]-N-(2-methylphenyl)acetamide
• InChI: InChI=1S/C26H21ClN2O3/c1-16-7-9-18(10-8-16)25(31)21-14-29(23-12-11-19(27)13-20(23)26(21)32)15-24(30)28-22-6-4-3-5-17(22)2/h3-14H,15H2,1-2H3,(H,28,30)
• InChI Key: JBOHHYHRJGCARH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)C2=CN(C3=C(C2=O)C=C(C=C3)Cl)CC(=O)NC4=CC=CC=C4C
• Molecular Formula: C26H21ClN2O3
• Molecular Weight: 444.9 g/mol

Description

2-(6-chloro-3-(4-methylbenzoyl)-4-oxoquinolin-1(4H)-yl)-N-(o-tolyl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential pharmacological properties. This compound is also known as CMA and is a derivative of quinoline.

Scientific Research Applications

Antibacterial Properties

Research has shown that novel derivatives of quinoline, similar in structure to the specified compound, have been synthesized and tested for their in vitro antibacterial activity against various strains of bacteria. These compounds have shown a broad spectrum of antibacterial activity, indicating their potential as lead compounds for the development of new antibacterial agents (Bhoi et al., 2015).

Antiviral Effects

A novel anilidoquinoline derivative was synthesized and evaluated for its therapeutic efficacy in treating Japanese encephalitis, a viral infection. The compound exhibited significant antiviral and antiapoptotic effects in vitro, showing promise as a treatment for viral infections (Ghosh et al., 2008).

Antitumor Activity

Some quinazolinone analogues have been designed, synthesized, and evaluated for their in vitro antitumor activity. These compounds demonstrated significant broad-spectrum antitumor activity, highlighting their potential in cancer therapy (Al-Suwaidan et al., 2016).

Antimalarial and Cytotoxic Agents

Research into the synthesis of 2-[2-(7-chloroquinolin-4-ylthio)-4-methylthiazol-5-yl]-N-phenylacetamide derivatives has indicated their potential as antimalarial and cytotoxic agents. These compounds were synthesized and tested in vitro and in vivo for their antimalarial and anticancer activities, with some derivatives showing promising results (Ramírez et al., 2020).

Chemical Synthesis and Characterization

The synthesis and characterization of various amide-containing isoquinoline derivatives have been explored, with studies on their structural aspects, properties, and interactions with other compounds, such as DNA. These studies contribute to the understanding of the chemical behavior of these compounds and their potential applications in scientific research (Karmakar et al., 2007).